
GSK854 solubility in DMSO and other solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK854

Cat. No.: B607866 Get Quote

Application Notes and Protocols for GSK854
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of GSK854, a potent and

selective inhibitor of Troponin I-Interacting Kinase (TNNI3K), and protocols for its use in

research settings. GSK854 is a valuable tool for investigating the role of TNNI3K in cardiac

physiology and pathology.[1][2][3][4]

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₈H₁₉ClN₆O₄S₂ [2]

Molecular Weight 482.96 g/mol [2]

CAS Number 1316059-00-3 [1]

Appearance
Off-white to light yellow solid

powder
[1]

Solubility Data
The solubility of GSK854 has been determined in Dimethyl Sulfoxide (DMSO) and various co-

solvent formulations suitable for in vitro and in vivo studies.
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Solvent/Formulation Solubility Notes

DMSO ~250 mg/mL (~517.64 mM)

Ultrasonic treatment may be

required to achieve complete

dissolution.[1] It is

recommended to use newly

opened, anhydrous DMSO as

the compound is hygroscopic.

[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (≥ 4.31 mM)

The saturation point is not

specified.[1][5]

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (≥ 4.31 mM)
The saturation point is not

specified.[1][5]

Note on Other Solvents: Publicly available data on the quantitative solubility of GSK854 in

other common laboratory solvents such as ethanol, methanol, and acetonitrile is limited.

Researchers are advised to experimentally determine the solubility in their solvent of choice if

required.

Signaling Pathway of TNNI3K
GSK854 is a potent inhibitor of TNNI3K, a cardiac-specific kinase.[1][2][3] TNNI3K is implicated

in cardiac stress responses and plays a role in pathological cardiac remodeling.[6] The diagram

below illustrates the known signaling pathway of TNNI3K.
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Caption: TNNI3K Signaling Pathway and Inhibition by GSK854.

Experimental Protocols
Protocol 1: Determination of GSK854 Solubility (Shake-
Flask Method)
This protocol describes a general method to determine the equilibrium solubility of GSK854 in

a solvent of choice.
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Materials:

GSK854 solid powder

Solvent of interest (e.g., DMSO, ethanol, PBS)

Glass vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (0.22 µm, chemically resistant)

High-Performance Liquid Chromatography (HPLC) system

Analytical balance

Volumetric flasks

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of GSK854 powder to a glass vial containing a known volume of

the solvent. The excess solid should be clearly visible.

Seal the vial tightly and place it on an orbital shaker at a constant temperature (e.g., 25

°C).

Shake the mixture for 24-48 hours to ensure equilibrium is reached.

Separation of Undissolved Solid:

After incubation, centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to pellet

the undissolved solid.

Carefully collect the supernatant using a pipette, ensuring no solid particles are disturbed.
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Filter the supernatant through a 0.22 µm syringe filter into a clean vial. This will be the

saturated solution.

Quantification by HPLC:

Prepare a series of standard solutions of GSK854 of known concentrations in the same

solvent.

Generate a standard curve by injecting the standard solutions into the HPLC system and

recording the peak areas.

Dilute the saturated GSK854 solution with the solvent to a concentration that falls within

the range of the standard curve.

Inject the diluted sample into the HPLC system and determine its concentration from the

standard curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in mg/mL or mM.
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Caption: Workflow for Solubility Determination by Shake-Flask Method.
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Protocol 2: Preparation of GSK854 Stock Solution (10
mM in DMSO)
Materials:

GSK854 (MW: 482.96 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out 4.83 mg of GSK854 powder and transfer it to a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, sonicate

the vial for a few minutes to aid dissolution.[1]

Store the stock solution at -20°C or -80°C for long-term storage. Aliquot to avoid repeated

freeze-thaw cycles.

Protocol 3: Preparation of GSK854 Formulation for In
Vivo Studies (e.g., 2.08 mg/mL)
This protocol is adapted from formulations used in preclinical studies.[1][5]

Formulation A: With PEG300 and Tween-80

Materials:

GSK854 stock solution in DMSO (e.g., 20.8 mg/mL)
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PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure (for 1 mL final volume):

To 400 µL of PEG300, add 100 µL of a 20.8 mg/mL GSK854 stock solution in DMSO.

Mix thoroughly by vortexing until a clear solution is obtained.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix the final solution gently but thoroughly. The final concentration of GSK854 will be 2.08

mg/mL.

Formulation B: With Corn Oil

Materials:

GSK854 stock solution in DMSO (e.g., 20.8 mg/mL)

Corn oil

Procedure (for 1 mL final volume):

To 900 µL of corn oil, add 100 µL of a 20.8 mg/mL GSK854 stock solution in DMSO.

Mix thoroughly by vortexing until a uniform suspension or solution is achieved.

Disclaimer: These protocols are intended for research use only. Researchers should optimize

these protocols for their specific experimental needs and animal models. Always adhere to

institutional guidelines for animal handling and compound administration.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b607866?utm_src=pdf-body
https://www.benchchem.com/product/b607866?utm_src=pdf-body
https://www.benchchem.com/product/b607866?utm_src=pdf-body
https://www.benchchem.com/product/b607866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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